874-86-2

4-(Chloromethyl)benzonitrile

In Stock

• CAS RN:
• 874-86-2

• Formula:
• C8H6ClN

• InChI:
• InChI=1S/C8H6ClN/c9-5-7-1-3-8(6-10)4-2-7/h1-4H,5H2

• InChIKey:
• LOQLDQJTSMKBJU-UHFFFAOYSA-N

• 4-(Chloromethyl)benzonitrile, also known as 4-(Chloromethyl)benzonitrile, is a useful research compound. Its molecular formula is C8H6ClN and its molecular weight is 151.59 g/mol. The purity is usually 95%.

H-Ala-D-Ala-Ala-OH

Usually In Stock

• CAS RN:
• 5874-86-2

• Formula:
• C9H17N3O4

• InChI:
• InChI=1S/C9H17N3O4/c1-4(10)7(13)11-5(2)8(14)12-6(3)9(15)16/h4-6H,10H2,1-3H3,(H,11,13)(H,12,14)(H,15,16)

• InChIKey:
• BYXHQQCXAJARLQ-UHFFFAOYSA-N

• H-Ala-D-Ala-Ala-OH is a useful research compound. Its molecular formula is C9H17N3O4 and its molecular weight is 231.25 g/mol. The purity is usually 95%.

1-methyl-2-oxo-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)-1,2-dihydropyridine-3-carboxamide

In Stock

• CAS RN:
• 1234874-86-2

• Formula:
• C18H22N4O2

• InChI:
• InChI=1S/C18H22N4O2/c1-21-10-4-5-15(18(21)24)17(23)20-13-14-7-11-22(12-8-14)16-6-2-3-9-19-16/h2-6,9-10,14H,7-8,11-13H2,1H3,(H,20,23)

• InChIKey:
• MMVZDDSQIWXVET-UHFFFAOYSA-N

• 1-methyl-2-oxo-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H22N4O2 and its molecular weight is 326.4. The purity is usually 95%.

(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)methanone

In Stock

• CAS RN:
• 1797874-86-2

• Formula:
• C18H16FN5O

• InChI:
• InChI=1S/C18H16FN5O/c1-23-17(8-16(22-23)12-2-4-14(19)5-3-12)18(25)24-7-6-15-13(10-24)9-20-11-21-15/h2-5,8-9,11H,6-7,10H2,1H3

• InChIKey:
• QJJMQDGNXISLNU-UHFFFAOYSA-N

• (7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)methanone is a useful research compound. Its molecular formula is C18H16FN5O and its molecular weight is 337.358. The purity is usually 95%.

5-(Chloromethyl)-2-methylbenzonitrile

• CAS RN:
• 188984-17-0; 874-86-2

• Formula:
• C9H8ClN

• InChI:
• InChI=1S/C9H8ClN/c1-7-2-3-8(5-10)4-9(7)6-11/h2-4H,5H2,1H3

• InChIKey:
• JNWIAEOOGOGDSU-UHFFFAOYSA-N

• 5-(Chloromethyl)-2-methylbenzonitrile is a useful research compound. Its molecular formula is C9H8ClN and its molecular weight is 165.62. The purity is usually 95%.